molecular formula C15H20BrNO3S B2935422 2-bromo-N-((4-(2-hydroxyethoxy)tetrahydro-2H-thiopyran-4-yl)methyl)benzamide CAS No. 2309216-45-1

2-bromo-N-((4-(2-hydroxyethoxy)tetrahydro-2H-thiopyran-4-yl)methyl)benzamide

Cat. No. B2935422
CAS RN: 2309216-45-1
M. Wt: 374.29
InChI Key: ZJTYFXRYWVFYRB-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Synthesis Analysis

The synthesis of similar compounds has been described in the literature . For instance, 2-(4-Bromophenoxy)tetrahydro-2H-pyran may be used as a starting material in the synthesis of 2-(4-lithiophenoxy)-tetrahydro-2H-pyran and 4-(tetrahydropyranyloxymethyl)phenyl magnesium bromide .


Molecular Structure Analysis

The molecular structure of a similar compound, 2H-Thiopyran, tetrahydro-, is available as a 2D Mol file or as a computed 3D SD file . The IUPAC Standard InChI for this compound is InChI=1S/C5H10S/c1-2-4-6-5-3-1/h1-5H2 .

Scientific Research Applications

Potential Antipsychotic Agents

Research on related benzamide derivatives has revealed their potential as antipsychotic agents. For example, the study by Högberg et al. (1990) focused on the synthesis and antidopaminergic properties of benzamide compounds, showing promise for investigations of dopamine D-2 mediated responses and receptor binding studies in vitro and in vivo. This indicates a potential application area for structurally similar compounds in the development of antipsychotic medications, particularly those with minimal extrapyramidal side effects (Högberg et al., 1990).

CCR5 Antagonists

Another area of application involves CCR5 antagonists, critical in HIV treatment strategies. Ikemoto et al. (2005) developed a practical method for synthesizing orally active CCR5 antagonists, showcasing the relevance of similar chemical frameworks in therapeutic agent synthesis (Ikemoto et al., 2005).

Antifungal Agents

Compounds with similar structures have been explored for their antifungal properties, as demonstrated by Narayana et al. (2004). They synthesized benzamide derivatives showing potential as antifungal agents, suggesting an avenue for developing new antifungal medications (Narayana et al., 2004).

Material Science Applications

In material science, benzamide derivatives have been investigated for their electrochemical and magnetic properties, as seen in the work by Amudha et al. (1999). They synthesized phenoxo-bridged dicopper(II) complexes derived from unsymmetrical binucleating ligands, indicating the role of such compounds in developing materials with specific magnetic and electrochemical characteristics (Amudha et al., 1999).

properties

IUPAC Name

2-bromo-N-[[4-(2-hydroxyethoxy)thian-4-yl]methyl]benzamide
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C15H20BrNO3S/c16-13-4-2-1-3-12(13)14(19)17-11-15(20-8-7-18)5-9-21-10-6-15/h1-4,18H,5-11H2,(H,17,19)
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

ZJTYFXRYWVFYRB-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1CSCCC1(CNC(=O)C2=CC=CC=C2Br)OCCO
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C15H20BrNO3S
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

374.3 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

2-bromo-N-{[4-(2-hydroxyethoxy)thian-4-yl]methyl}benzamide

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.